Cas no 2105568-24-7 (N,1,4-trimethyl-1H-pyrazole-3-sulfonamide)

• Product Name: N,1,4-trimethyl-1H-pyrazole-3-sulfonamide
• CAS No: 2105568-24-7
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 6560046
• PubChem ID: 165519134
• Update Time: 2025-08-02

N,1,4-trimethyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,1,4-trimethyl-1H-pyrazole-3-sulfonamide
• EN300-1453667
• 2105568-24-7

• Inchi： 1S/C6H11N3O2S/c1-5-4-9(3)8-6(5)12(10,11)7-2/h4,7H,1-3H3
• InChI Key： HGAVEYGTYJBCGR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CN(C)N=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on N,1,4-trimethyl-1H-pyrazole-3-sulfonamide

Comprehensive Overview of N,1,4-trimethyl-1H-pyrazole-3-sulfonamide (CAS No. 2105568-24-7)

N,1,4-trimethyl-1H-pyrazole-3-sulfonamide (CAS No. 2105568-24-7) is a specialized sulfonamide derivative with a pyrazole core, widely recognized for its unique chemical properties and diverse applications in pharmaceutical and agrochemical research. This compound has garnered significant attention due to its potential as a bioactive intermediate in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance solubility, stability, and target specificity.

The molecular structure of N,1,4-trimethyl-1H-pyrazole-3-sulfonamide features a sulfonamide group attached to a 1,4-dimethylpyrazole ring, contributing to its distinct reactivity and functional utility. Its CAS number 2105568-24-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. The compound’s thermal stability and moderate polarity make it suitable for various synthetic applications, including the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for N,1,4-trimethyl-1H-pyrazole-3-sulfonamide has surged, driven by its relevance in medicinal chemistry and crop protection. The compound’s ability to act as a scaffold for drug design has been explored in studies targeting inflammatory diseases, metabolic disorders, and microbial infections. Additionally, its agrochemical potential lies in its role as a precursor for herbicides and fungicides, aligning with the growing need for sustainable agricultural solutions.

From a market perspective, CAS 2105568-24-7 is increasingly sought after by pharmaceutical and chemical manufacturers. The rise of personalized medicine and green chemistry has further amplified its significance, as researchers seek eco-friendly and efficient synthetic routes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of this compound, ensuring compliance with industry standards.

One of the most frequently asked questions about N,1,4-trimethyl-1H-pyrazole-3-sulfonamide revolves around its synthetic accessibility and scalability. Recent advancements in catalytic methods and flow chemistry have streamlined its production, reducing costs and environmental impact. Another hot topic is its potential role in cancer therapeutics, with preliminary studies suggesting its efficacy in modulating key signaling pathways.

For researchers and industry professionals, understanding the physicochemical properties of CAS 2105568-24-7 is crucial. Its solubility profile in organic solvents, melting point, and stability under various pH conditions are critical parameters for formulation and application. Furthermore, its compatibility with other heterocyclic compounds opens doors for innovative multicomponent reactions.

In conclusion, N,1,4-trimethyl-1H-pyrazole-3-sulfonamide (CAS No. 2105568-24-7) represents a versatile and valuable compound in modern chemistry. Its applications span from drug discovery to agrochemical innovation, reflecting its broad utility. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.